Cas no 27937-24-2 (1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester)

• Product name: 1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester
• CAS No: 27937-24-2
• MF: C₂₄H₃₈O₄
• MW: 390.55612
• CID: 251609
• PubChem ID: 14647349

1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1,4-diisooctyl ester
• bis(6-methylheptyl) benzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylicacid, diisooctyl ester (9CI)
• Diisooctyl terephthalate
• Terephthalic acid, diisooctyl ester (7CI)
• DTXSID90562581
• SCHEMBL110550
• 27937-24-2

• Inchi： InChI=1S/C24H38O4/c1-19(2)11-7-5-9-17-27-23(25)21-13-15-22(16-14-21)24(26)28-18-10-6-8-12-20(3)4/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： KFROBPVFLIZCHZ-UHFFFAOYSA-N
• SMILES： CC(CCCCCOC(C1C=CC(C(OCCCCCC(C)C)=O)=CC=1)=O)C

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives